3-(5-Fluoro-2-hydroxyphenyl)phenol, 95%

• IUPAC Name: 4-fluoro-2-(3-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H9FO2/c13-9-4-5-12(15)11(7-9)8-2-1-3-10(14)6-8/h1-7,14-15H
• InChI Key: ASXOEPRKGWHCAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=C(C=CC(=C2)F)O
• Molecular Formula: C12H9FO2
• DSSTOX Substance ID: DTXSID70680777
• Molecular Weight: 204.20 g/mol
• CAS RN: 1225776-38-4

Description

3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) is a phenolic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of a variety of polymers, such as polyurethanes, polyesters, and polycarbonates. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments are discussed in

Mechanism of Action

The mechanism of action of 3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) is not well understood. However, it is believed to act as a catalyst in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also believed to act as a nucleophile in the synthesis of a variety of other compounds, such as dyes, pigments, and fragrances.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) are not well understood. However, it is believed to be non-toxic and non-irritating to the skin and eyes. It is also believed to be non-carcinogenic and non-mutagenic.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) in laboratory experiments include its high purity, low cost, and wide range of applications. It is also easy to handle and store, and is not volatile or flammable. The main limitation of using 3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) in laboratory experiments is its low solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are a number of potential future directions for the use of 3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) in scientific research. These include further research into its mechanism of action, biochemical and physiological effects, and potential applications in the synthesis of a variety of compounds. Additionally, further research into its solubility in water and other solvents could lead to new applications in laboratory experiments. Finally, research into the use of 3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) in the synthesis of polymers could lead to new materials with improved properties.

Synthesis Methods

3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) can be synthesized through several different methods, including the Williamson ether synthesis, Friedel-Crafts alkylation, and the Grignard reaction. The Williamson ether synthesis involves the reaction of a phenol with an alkyl halide in the presence of a base, such as sodium or potassium hydroxide. The Friedel-Crafts alkylation involves the reaction of a phenol with an alkyl halide in the presence of an acid catalyst, such as sulfuric acid. The Grignard reaction involves the reaction of a phenol with a Grignard reagent, such as a magnesium halide, in the presence of a base, such as sodium or potassium hydroxide.

Scientific Research Applications

3-(5-Fluoro-2-hydroxyphenyl)phenol (95%) has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of a variety of polymers, such as polyurethanes, polyesters, and polycarbonates. It has also been used in the synthesis of a variety of other compounds, such as dyes, pigments, and fragrances.